Cas no 1003-68-5 (5-methyl-1,2-dihydropyridin-2-one)
5-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Methylpyridin-2(1H)-one
- 5-Methyl-2-pyridinol
- 2-Hydroxy-5-methylpyridine
- 2(1H)-Pyridinone,5-methyl-
- 2-Hydroxy-5-Picoline
- 5-METHYL-2(1H)PYPRIDINONE
- 2-Hydroxy-5-Piocoline
- 5-Methyl-2(1H)-pyridinone
- 5-methyl-2-pyridinone
- 5-methyl-2-pyridone
- 5-Methylpyridin-2-ol
- 5-METHYL-PYRIDIN-2-OL
- 5-Methylpyridine-2-ol
- 5-METHYLPYRIDINE-2-ONE
- 6-Hydroxy-3-picoline
- Hydroxy-5-Methylpyrid
- AKOS BBS-00002970
- 2(1H)-Pyridinone, 5-methyl-
- 5-methyl-1H-pyridin-2-one
- 2-Pyridinol, 5-methyl-
- 2(1H)-Pyridone, 5-methyl-
- 2-hydroxy-5-methyl pyridine
- SOHMZGMHXUQHGE-UHFFFAOYSA-N
- C173P2D70Y
- 5-methyl-1,2-dihydropyridin-2-one
- AB13138
- EN300-83880
- METHYL-2-PYRIDINONE, 5-
- AM20050596
- 5-Methyl-2-pyridinol; 2-Hydroxy-5-methylpyridine
- 5-methyl-2-(1H)-pyridone
- Z1255523405
- AKOS005255851
- 181235-23-4
- SCHEMBL82309
- 2-Hydroxy-5-methylpyridine, 97%
- AKOS000271626
- 5-methyl-2 -(1H)-pyridone
- AC-5127
- FT-0620595
- HY-W010566
- A860196
- UNII-C173P2D70Y
- FT-0620618
- NS00022974
- CK2605
- 91914-06-6
- 2-Pyridinol,5-methyl-
- CHEBI:194862
- Q27275047
- EINECS 213-713-9
- 5-methylpyridone
- 2-Hydroxa-5-Methylpyridine
- SDCCGMLS-0065828.P001
- 1192-99-0
- 1003-68-5
- H1167
- NCIOpen2_002095
- CCG-302489
- 5-METHYL-2-OXOPYRIDINE
- A16180
- MFCD03092888
- 3-Methyl-6-hydroxypyridine
- 5-Methyl-2(1H)-pyridinone #
- SY016466
- CS-W011282
- J-400715
- 5-methyl-2(1H)-pyridone
- ETHYL2-AMINO-5-(4-CHLOROPHENYL)-4-THIAZOLECARBOXYLATE
- 5-Methyl-2(1H)pyridinone
- BCP20199
- DS-0447
- 2-Hydroxy-5-methylpyridine (2-Hydroxy-5-picoline)
- SOHMZGMHXUQHGE-UHFFFAOYSA-
- 5-methyl-2- (1H)-pyridone
- DTXSID20143120
- TS-01533
- InChI=1/C6H7NO/c1-5-2-3-6(8)7-4-5/h2-4H,1H3,(H,7,8)
- MFCD00955788
- pyridine, 1,2-dihydro-5-methyl-2-oxo-
- DB-027616
- 5-METHYL-2-HYDROXYPYRIDINE
-
- MDL: MFCD00955788
- Inchi: 1S/C6H7NO/c1-5-2-3-6(8)7-4-5/h2-4H,1H3,(H,7,8)
- InChI Key: SOHMZGMHXUQHGE-UHFFFAOYSA-N
- SMILES: O=C1C=CC(C)=CN1
- BRN: 107074
Computed Properties
- Exact Mass: 109.05300
- Monoisotopic Mass: 109.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.1
- Topological Polar Surface Area: 29.1
Experimental Properties
- Color/Form: Not determined
- Density: 1.0530
- Melting Point: 182.0 to 186.0 deg-C
- Boiling Point: 304.2°C at 760 mmHg
- Flash Point: 170.6℃
- Refractive Index: 1.551
- PSA: 32.86000
- LogP: 0.68330
- Solubility: Not determined
5-methyl-1,2-dihydropyridin-2-one Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H302,H315,H318,H335
- Warning Statement: P261,P280,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-37/38-41
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Storage Condition:Store at room temperature
- HazardClass:8
- PackingGroup:Ⅲ
- Safety Term:S26-S36
- Risk Phrases:R22; R37/38; R41
5-methyl-1,2-dihydropyridin-2-one Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-methyl-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00046-5g |
5-methyl-1,2-dihydropyridin-2-one |
1003-68-5 | 97% | 5g |
60.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00046-10g |
5-methyl-1,2-dihydropyridin-2-one |
1003-68-5 | 97% | 10g |
115.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00046-25g |
5-methyl-1,2-dihydropyridin-2-one |
1003-68-5 | 97% | 25g |
214.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00046-100g |
5-methyl-1,2-dihydropyridin-2-one |
1003-68-5 | 97% | 100g |
706.00 | 2021-07-09 | |
| TRC | H948300-1g |
2-Hydroxy-5-methylpyridine |
1003-68-5 | 1g |
$ 64.00 | 2023-09-07 | ||
| TRC | H948300-2.5g |
2-Hydroxy-5-methylpyridine |
1003-68-5 | 2.5g |
$ 155.00 | 2023-09-07 | ||
| TRC | H948300-25g |
2-Hydroxy-5-methylpyridine |
1003-68-5 | 25g |
$ 1231.00 | 2023-09-07 | ||
| Apollo Scientific | OR40330-5g |
5-Methylpyridin-2(1H)-one |
1003-68-5 | 98+% | 5g |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR40330-25g |
5-Methylpyridin-2(1H)-one |
1003-68-5 | 98+% | 25g |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR40330-100g |
5-Methylpyridin-2(1H)-one |
1003-68-5 | 98+% | 100g |
£31.00 | 2025-02-20 |
5-methyl-1,2-dihydropyridin-2-one Suppliers
5-methyl-1,2-dihydropyridin-2-one Related Literature
-
Chenxi Gu,Wei Li,Qing Ju,Han Yao,Lisheng Yang,Baijiao An,Wenhao Hu,Xingshu Li RSC Adv. 2022 12 14492
-
Chunshu Liao,Jianrong Li,Xiaoqiong Chen,Jingjun Lu,Qiang Liu,Lu Chen,Yubing Huang,Yibiao Li Org. Biomol. Chem. 2020 18 1185
-
Chuan-Jun Lu,Dong-Kai Chen,Hong Chen,Hong Wang,Hongwei Jin,Xifu Huang,Jianrong Gao Org. Biomol. Chem. 2017 15 5756
-
Emma Kirkman-Davis,Faith E. Witkos,Veli Selmani,Jeffrey C. Monroe,Christopher P. Landee,Mark M. Turnbull,Louise N. Dawe,Matthew I. J. Polson,Jan L. Wikaira Dalton Trans. 2020 49 13693
-
Srinivasulu Aitipamula,Joseph Cadden,Pui Shan Chow CrystEngComm 2018 20 2923
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones
- Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks
- Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
Additional information on 5-methyl-1,2-dihydropyridin-2-one
Introduction to 5-methyl-1,2-dihydropyridin-2-one (CAS No. 1003-68-5)
5-methyl-1,2-dihydropyridin-2-one, with the chemical formula C₇H₈N₂O, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dihydropyridine class, a family of molecules known for their diverse biological activities and structural versatility. The CAS number 1003-68-5 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.
The structural framework of 5-methyl-1,2-dihydropyridin-2-one consists of a six-membered aromatic ring fused with a piperidine moiety, featuring a methyl group at the 5-position and a carbonyl group at the 2-position. This particular arrangement imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of both nitrogen and oxygen atoms in its structure enhances its potential for hydrogen bonding interactions, which is crucial for its role as a pharmacophore in drug development.
In recent years, 5-methyl-1,2-dihydropyridin-2-one has been extensively studied for its pharmacological potential. One of the most notable areas of research involves its application as an intermediate in the synthesis of therapeutic agents. Its dihydropyridine core is particularly relevant in the development of cardiovascular drugs, where compounds with similar structures have demonstrated efficacy in modulating calcium channels. The methyl substituent at the 5-position further influences the compound's reactivity and binding affinity, making it a versatile building block for medicinal chemists.
Recent advancements in computational chemistry have enabled more efficient virtual screening processes to identify potential drug candidates derived from 5-methyl-1,2-dihydropyridin-2-one. These studies suggest that derivatives of this compound may exhibit promising activities against various diseases, including neurodegenerative disorders and inflammatory conditions. The ability to modify specific functional groups while retaining the core dihydropyridine scaffold allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, enhancing drug-like characteristics.
The synthesis of 5-methyl-1,2-dihydropyridin-2-one typically involves multi-step organic reactions, often starting from readily available precursors such as acetone or methyl acetoacetate. Catalytic hydrogenation or condensation reactions are commonly employed to construct the dihydropyridine ring system. The introduction of the carbonyl group at the 2-position is achieved through oxidation or carbonylation techniques, depending on the synthetic route chosen. These methodologies highlight the compound's synthetic accessibility, which is essential for large-scale production and industrial applications.
From a mechanistic perspective, 5-methyl-1,2-dihydropyridin-2-one has been investigated for its role in enzyme inhibition and receptor binding studies. Its structural features allow it to interact with biological targets such as enzymes and receptors through hydrophobic and electrostatic interactions. This has led to its exploration as a lead compound in developing inhibitors for therapeutic enzymes involved in metabolic pathways. Additionally, its ability to form stable complexes with metal ions makes it relevant in studying metalloprotein interactions.
The pharmaceutical industry has leveraged derivatives of 5-methyl-1,2-dihydropyridin-2-one to develop novel treatments targeting specific disease mechanisms. For instance, modifications at the 4-position or 3-position have been explored to enhance binding affinity to particular biological targets. Such structural modifications underscore the importance of 5-methyl-1,2-dihydropyridin-2-one as a versatile scaffold in drug discovery programs. Its adaptability allows researchers to tailor its properties for diverse therapeutic applications without compromising core biological activity.
In conclusion,5-methyl-1,2-dihydropyridin-2-one (CAS No. 1003-68-5) represents a significant compound in pharmaceutical chemistry with broad applications across medicinal research and drug development. Its unique structural features and synthetic accessibility make it an invaluable intermediate for creating bioactive molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound and its derivatives,5-methyl-1,2-dihydropyridin-2-one is poised to remain a cornerstone in innovative drug design strategies.
1003-68-5 (5-methyl-1,2-dihydropyridin-2-one) Related Products
- 53428-03-8(5-ethyl-1,2-dihydropyridin-2-one)
- 152195-86-3(5-(methylamino)methylpyridin-2-ol)
- 131052-84-1(5-(aminomethyl)-1H-pyridin-2-one)
- 13466-41-6(4-methylpyridin-2-ol)
- 91914-05-5(4-methyl-2-Pyridinol)
- 13472-73-6(2(1H)-Pyridinone,5-methyl-, sodium salt (1:1))
- 142929-10-0(6,6'-Dihydroxy-3,3'-bipyridine)
- 106984-91-2(6-hydroxypyridine-3-carbaldehyde)
- 395681-48-8(2(1H)-Pyridinone,4-ethenyl-)
- 101870-25-1(2(1H)-Pyridinone, 5-ethyl-4-methyl-)